Cas no 1211590-51-0 (4-Chloro-3-fluoro-2-iodopyridine)

• Product Name: 4-Chloro-3-fluoro-2-iodopyridine
• CAS No: 1211590-51-0
• MF: C₅H₂ClFIN
• MW: 257.431955814362
• CID: 4902372
• Update Time: 2025-09-25

4-Chloro-3-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluoro-2-iodopyridine

• Inchi： 1S/C5H2ClFIN/c6-3-1-2-9-5(8)4(3)7/h1-2H
• InChI Key： NFXRPKPQPYPPEV-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CN=1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-3-fluoro-2-iodopyridine

Comprehensive Overview of 4-Chloro-3-fluoro-2-iodopyridine (CAS No. 1211590-51-0): Properties, Applications, and Industry Insights

4-Chloro-3-fluoro-2-iodopyridine (CAS No. 1211590-51-0) is a halogen-substituted pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique combination of chloro, fluoro, and iodo substituents, making it a versatile building block for synthesizing complex molecules. Its molecular formula C₅H₂ClFIN and molecular weight of 257.43 g/mol position it as a valuable intermediate in modern organic synthesis.

The compound's structural features align with current trends in drug discovery and precision agriculture, where researchers increasingly seek multifunctional intermediates to accelerate development cycles. Recent literature highlights its utility in creating kinase inhibitors and herbicide precursors, addressing growing demands in oncology and sustainable crop protection solutions. The presence of three distinct halogens enables selective cross-coupling reactions, a property highly valued in medicinal chemistry.

From a synthetic chemistry perspective, 4-Chloro-3-fluoro-2-iodopyridine demonstrates remarkable reactivity patterns. The iodo substituent at the 2-position facilitates Sonogashira couplings and Buchwald-Hartwig aminations, while the chloro and fluoro groups offer orthogonal reactivity for sequential functionalization. This makes the compound particularly useful in parallel synthesis approaches, a methodology gaining traction in high-throughput screening programs.

Thermodynamic studies reveal that CAS 1211590-51-0 exhibits excellent stability under standard storage conditions (typically 2-8°C in inert atmosphere), with decomposition observed only above 180°C. Its solubility profile—moderate in polar aprotic solvents like DMF or DMSO, but limited in water—makes it suitable for diverse reaction conditions. These properties address common formulation challenges in process chemistry, a frequent search topic among industrial chemists.

In pharmaceutical applications, this pyridine derivative serves as a key precursor for PET radiotracers due to the iodine-123/125 labeling potential. This aligns with the expanding diagnostic imaging market, projected to grow at 6.8% CAGR through 2030. The compound's ability to introduce fluorine atoms into target molecules also caters to the booming fluorinated pharmaceuticals sector, which now accounts for 30% of all small-molecule drugs.

Environmental considerations for 4-Chloro-3-fluoro-2-iodopyridine processing follow modern green chemistry principles. Recent process optimizations demonstrate 85% atom economy in palladium-catalyzed reactions, responding to industry demands for sustainable synthesis. Regulatory databases classify it as non-persistent in aquatic systems (t_1/2 < 5 days), a crucial factor for manufacturers addressing REACH compliance requirements.

The commercial landscape for CAS 1211590-51-0 reflects growing adoption, with global suppliers offering quantities from milligram to kilogram scale. Pricing trends indicate 15-20% annual demand growth, particularly from contract research organizations specializing in fragment-based drug design. Analytical methods typically employ HPLC (purity ≥98%) and LC-MS characterization, meeting stringent quality standards for GMP intermediates.

Emerging research explores the compound's potential in material science, particularly as a precursor for organic semiconductors. The electron-withdrawing effects of its halogen groups show promise for tuning charge transport properties in OLED materials—a hot topic in flexible electronics development. This multidisciplinary applicability positions 4-Chloro-3-fluoro-2-iodopyridine as a compound bridging pharmaceutical and advanced materials innovation.

Handling protocols emphasize standard laboratory precautions, with SDS data recommending nitrile gloves and fume hood use during weighing operations. These guidelines align with occupational safety best practices increasingly searched by laboratory managers. Stability studies confirm compatibility with common air-sensitive techniques, including Schlenk line operations under argon atmosphere.

Future prospects for 1211590-51-0 appear robust, with patent analysis showing 28% year-over-year growth in citations for halopyridine derivatives. The compound's role in developing next-generation antimicrobials against resistant pathogens particularly stands out, addressing a critical global health challenge. As synthetic methodologies advance, particularly in continuous flow chemistry, production scalability continues to improve.

For researchers seeking pyridine building blocks, 4-Chloro-3-fluoro-2-iodopyridine offers distinct advantages over simpler halogenated analogs. Its orthogonal reactivity enables sequential functionalization strategies that can reduce synthetic steps in complex molecule assembly—a key consideration for cost-effective API synthesis. These attributes explain its growing presence in combinatorial chemistry libraries and high-value fine chemicals catalogs worldwide.